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Compound of Interest

p-t-Butylphenyl diphenyl!
Compound Name:
phosphate-d10

cat. No.: B15558302

This technical guide provides a comprehensive overview of p-t-butylphenyl diphenyl
phosphate, with a specific focus on its deuterated isotopologue, p-t-butylphenyl diphenyl
phosphate-d10. The document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, synthesis, analytical
guantification, and biological implications.

Chemical and Physical Properties

p-t-Butylphenyl diphenyl phosphate is an organophosphate ester widely used as a flame
retardant and plasticizer. Its deuterated form, p-t-butylphenyl diphenyl phosphate-d10,
serves as an internal standard for quantitative analysis, enabling precise and accurate
measurements in complex matrices.

p-t-Butylphenyl diphenyl p-t-Butylphenyl diphenyl

Property

phosphate phosphate-d10
Molecular Formula C22H2304P C22H13D1004P
Molecular Weight 382.39 g/mol 392.45 g/mol
CAS Number 981-40-8 Not available
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The synthesis of p-t-butylphenyl diphenyl phosphate is typically achieved through the reaction
of p-t-butylphenol with phosphorus oxychloride. The following is a generalized laboratory-scale
protocol.

Experimental Protocol: Synthesis

Materials:

e p-t-Butylphenol

e Phosphorus oxychloride (POCIs)

e Pyridine (or other suitable base)

o Anhydrous diethyl ether (or other suitable solvent)
o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-t-
butylphenol in anhydrous diethyl ether.

e Cool the solution in an ice bath.
¢ Slowly add phosphorus oxychloride to the stirred solution.
e Add pyridine dropwise to the reaction mixture to neutralize the HCI byproduct generated.

» Allow the reaction to warm to room temperature and stir for several hours until completion
(monitor by TLC).

e Quench the reaction by slowly adding water.
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» Transfer the mixture to a separatory funnel and wash sequentially with dilute HCI, saturated
NaHCOs solution, and brine.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced pressure
to yield the crude product.

» Purify the crude product by column chromatography on silica gel or recrystallization from a
suitable solvent system to obtain pure p-t-butylphenyl diphenyl phosphate.

The synthesis of the deuterated analogue follows a similar procedure, utilizing deuterated
starting materials.
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Synthesis and Purification Workflow
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Analytical Quantification

High-Performance Liquid Chromatography (HPLC) is a common technique for the
quantification of p-t-butylphenyl diphenyl phosphate in various samples. The use of p-t-
butylphenyl diphenyl phosphate-d10 as an internal standard is crucial for achieving high
accuracy and precision.

Experimental Protocol: HPLC Analysis

Instrumentation:

e HPLC system with a UV or Diode Array Detector (DAD)

o C18 reverse-phase analytical column (e.g., 4.6 x 250 mm, 5 um particle size)
Chromatographic Conditions:

o Mobile Phase: A gradient of acetonitrile and water is typically used. The exact gradient
program should be optimized for the specific sample matrix. A starting point could be 60:40
(acetonitrile:water) with a linear gradient to 95:5 over 15 minutes.

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

o Detection Wavelength: 265 nm
e Injection Volume: 10 pL
Sample Preparation:

o Extraction: For solid samples, an extraction step using a suitable solvent like acetonitrile or
methanol is required. Sonication or Soxhlet extraction can be employed. Liquid samples may
only require dilution.

 Internal Standard Spiking: A known amount of p-t-butylphenyl diphenyl phosphate-d10 is
added to each sample and calibration standard.
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o Cleanup: Depending on the complexity of the sample matrix, a solid-phase extraction (SPE)
cleanup step may be necessary to remove interfering substances.

o Filtration: All samples and standards should be filtered through a 0.22 pum syringe filter
before injection.

Quantification: A calibration curve is generated by plotting the ratio of the peak area of the
analyte to the peak area of the internal standard against the concentration of the analyte. The
concentration of p-t-butylphenyl diphenyl phosphate in the samples is then determined from
this calibration curve.

Biological Effects and Signaling Pathway
Interactions

Recent research has highlighted the toxicological effects of p-t-butylphenyl diphenyl phosphate,
particularly its impact on developmental processes. Studies have shown that this compound
can disrupt endochondral ossification, the process by which bone tissue is created from
cartilage.[1] This disruption is linked to the interference of p-t-butylphenyl diphenyl phosphate
with the Hedgehog signaling pathway.[1]

The Hedgehog signaling pathway is a crucial regulator of embryonic development, including
limb and skeletal formation. The binding of a Hedgehog ligand (such as Sonic Hedgehog, SHH)
to its receptor Patched (PTCHL1) alleviates the inhibition of Smoothened (SMO). This allows
SMO to activate the GLI family of transcription factors, which then translocate to the nucleus
and regulate the expression of target genes involved in cell proliferation, differentiation, and
survival.

Exposure to p-t-butylphenyl diphenyl phosphate has been shown to alter the expression of
genes within this pathway, leading to abnormal bone development in murine limb bud cultures.

[1]
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Hedgehog Signaling Pathway and p-t-BDPP Interference
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Hedgehog Signaling and BDPP Interference

Conclusion

p-t-Butylphenyl diphenyl phosphate and its deuterated analogue are important compounds for

industrial applications and scientific research. Understanding their chemical properties,
synthesis, and analytical quantification is essential for their safe and effective use.
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Furthermore, elucidating their biological effects, such as the disruption of the Hedgehog
signaling pathway, is critical for assessing their potential risks to human health and the
environment. This technical guide provides a foundational resource for professionals working
with these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15558302?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7706402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7706402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7706402/
https://www.benchchem.com/product/b15558302#p-t-butylphenyl-diphenyl-phosphate-d10-molecular-weight
https://www.benchchem.com/product/b15558302#p-t-butylphenyl-diphenyl-phosphate-d10-molecular-weight
https://www.benchchem.com/product/b15558302#p-t-butylphenyl-diphenyl-phosphate-d10-molecular-weight
https://www.benchchem.com/product/b15558302#p-t-butylphenyl-diphenyl-phosphate-d10-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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